Cas no 2172160-06-2 (4-(piperazine-1-sulfonyl)phenylmethanol)

• Product Name: 4-(piperazine-1-sulfonyl)phenylmethanol
• CAS No: 2172160-06-2
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5999914
• PubChem ID: 165525899
• Update Time: 2025-05-22

4-(piperazine-1-sulfonyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(piperazine-1-sulfonyl)phenylmethanol
• EN300-1456931
• [4-(piperazine-1-sulfonyl)phenyl]methanol
• 2172160-06-2

• Inchi： 1S/C11H16N2O3S/c14-9-10-1-3-11(4-2-10)17(15,16)13-7-5-12-6-8-13/h1-4,12,14H,5-9H2
• InChI Key： JKUTTYCBWFPCHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CO)=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08816355g/mol
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 78Ų

Additional information on 4-(piperazine-1-sulfonyl)phenylmethanol

Comprehensive Overview of 4-(piperazine-1-sulfonyl)phenylmethanol (CAS No. 2172160-06-2)

4-(piperazine-1-sulfonyl)phenylmethanol (CAS No. 2172160-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a piperazine ring linked to a phenylmethanol group via a sulfonyl bridge, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, given its ability to modulate physicochemical properties and enhance solubility.

In recent years, the demand for sulfonyl-containing compounds like 4-(piperazine-1-sulfonyl)phenylmethanol has surged, driven by their role in designing kinase inhibitors and GPCR-targeted therapeutics. The compound’s CAS No. 2172160-06-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Its piperazine moiety is a common pharmacophore found in FDA-approved drugs, which explains its prominence in high-throughput screening libraries. Additionally, the phenylmethanol group contributes to its stability, making it suitable for further derivatization.

From an industrial perspective, 4-(piperazine-1-sulfonyl)phenylmethanol is synthesized through multi-step organic reactions, often involving sulfonylation and nucleophilic substitution. Optimizing its yield and purity is a key focus for manufacturers, as impurities can affect downstream applications. Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring compliance with regulatory standards. Its logP and pKa values are also critical parameters for researchers evaluating its drug-likeness.

The compound’s potential extends beyond pharmaceuticals. Recent studies explore its utility in catalysis and polymer chemistry, where its sulfonyl group acts as a ligand or cross-linking agent. Environmental considerations, such as biodegradability and green synthesis methods, are also emerging as hot topics among users searching for sustainable chemical intermediates. This aligns with the global shift toward eco-friendly industrial practices.

For researchers investigating structure-activity relationships (SAR), 4-(piperazine-1-sulfonyl)phenylmethanol offers a scaffold for probing electronic and steric effects. Computational tools like molecular docking and QSAR modeling are increasingly applied to predict its interactions with biological targets. Such approaches reduce experimental costs and accelerate lead optimization, addressing a common pain point in drug development.

In summary, 4-(piperazine-1-sulfonyl)phenylmethanol (CAS No. 2172160-06-2) is a multifaceted compound with broad applicability in life sciences and materials engineering. Its piperazine-sulfonyl-phenylmethanol architecture continues to inspire innovations, from small-molecule therapeutics to advanced functional materials. As research evolves, this compound is poised to remain a cornerstone in synthetic and applied chemistry.